Cas no 93982-14-0 (Hexanedioic acid, mono(nonylphenyl)ester (9CI))

• Product Name: Hexanedioic acid, mono(nonylphenyl)ester (9CI)
• CAS No: 93982-14-0
• MF: C₂₁H₃₂O₄
• MW: 348.476387023926
• CID: 819127
• PubChem ID: 44152680
• Update Time: 2025-04-19

Hexanedioic acid, mono(nonylphenyl)ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Hexanedioic acid, mono(nonylphenyl)ester (9CI)
• 6-(2-nonylphenoxy)-6-oxohexanoic acid
• nonylphenyl hydrogen adipate
• 93982-14-0
• DTXSID70240118
• EINECS 301-205-0
• NS00062722

• Inchi： 1S/C21H32O4/c1-2-3-4-5-6-7-8-13-18-14-9-10-15-19(18)25-21(24)17-12-11-16-20(22)23/h9-10,14-15H,2-8,11-13,16-17H2,1H3,(H,22,23)
• InChI Key： JTGBFUOKEMPUSH-UHFFFAOYSA-N
• SMILES： O(C(CCCCC(=O)O)=O)C1C=CC=CC=1CCCCCCCCC

Computed Properties

• Exact Mass: 348.23005950g/mol
• Monoisotopic Mass: 348.23005950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 63.6Ų